[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (Z)-2-acetamido-3-phenylprop-2-enoate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] (Z)-2-acetamido-3-phenylprop-2-enoate
• InChI: InChI=1S/C20H23N3O4/c1-15(24)22-17(12-16-8-4-2-5-9-16)19(26)27-13-18(25)23-20(14-21)10-6-3-7-11-20/h2,4-5,8-9,12H,3,6-7,10-11,13H2,1H3,(H,22,24)(H,23,25)/b17-12-
• InChI Key: WEIBBBKCNUCMLW-ATVHPVEESA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC=CC=C1)C(=O)OCC(=O)NC2(CCCCC2)C#N
• Isomeric SMILES: CC(=O)N/C(=C\C1=CC=CC=C1)/C(=O)OCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the cyclohexyl group could be introduced through a reaction with cyclohexanone, and the amino group could be introduced through a reaction with an amine.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Unfortunately, without specific data for this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the amino group could participate in acid-base reactions, and the oxoethyl group could undergo oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and reactivity, can be predicted based on its structure and the properties of its functional groups.

Scientific Research Applications

Anticonvulsant Properties

Gabapentin was initially developed as an anticonvulsant and has been widely used to treat epilepsy. . Its efficacy in managing seizures and preventing convulsions has made it a valuable therapeutic option.

Experimental Applications in Neuropsychiatric Disorders

Researchers are exploring Gabapentin’s role in various neuropsychiatric conditions, such as bipolar disorder, schizophrenia, and refractory depression. While evidence is preliminary, its potential impact on mood stabilization and neuroprotection warrants further investigation.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific structure of the compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds with certain functional groups might be toxic or corrosive. It’s important to handle all chemicals with appropriate safety precautions.